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An In-depth Technical Guide to Pentaerythritol Triacrylate (CAS 3524-68-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaerythritol triacrylate (PETA), identified by CAS number 3524-68-3, is a trifunctional

acrylate monomer known for its role in forming highly cross-linked polymer networks.[1] Its

chemical structure features a central pentaerythritol core esterified with three acrylate groups,

leaving one free hydroxyl group.[2] This composition makes it a valuable component in

formulations cured by ultraviolet (UV) light or electron beam (EB) radiation.[3][4] PETA is

primarily utilized as a reactive diluent and crosslinking agent in coatings, inks, adhesives, and

photopolymers.[3][5][6] Its high reactivity, low volatility, and ability to impart desirable physical

properties such as hardness and chemical resistance make it a subject of interest in various

industrial and research fields.[7] In the biomedical field, its properties are being explored for

applications such as the development of nanocomposite scaffolds for bone augmentation and

in dental polymers.[8][9]

This document provides a comprehensive technical overview of pentaerythritol triacrylate,

summarizing its chemical and physical properties, synthesis methodologies, toxicological

profile, and key experimental protocols relevant to its application and safety assessment.
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Pentaerythritol triacrylate is a colorless to light amber, nonvolatile liquid, which may also

appear as a white semisolid or crystalline solid at temperatures below 40°C.[3] It possesses a

characteristic acrylate odor.[3] The technical grade material is often a mixture containing

related compounds like pentaerythritol tetraacrylate.[10]

Table 1: Physicochemical Properties of Pentaerythritol Triacrylate

Property Value Reference(s)

CAS Number 3524-68-3 [2]

Molecular Formula C₁₄H₁₈O₇ [2][11]

Molecular Weight 298.29 g/mol [2][12]

IUPAC Name

[2-(hydroxymethyl)-3-prop-2-

enoyloxy-2-(prop-2-

enoyloxymethyl)propyl] prop-2-

enoate

[2]

Appearance

Colorless or light amber liquid;

white semisolid or crystalline

solid (<40°C)

[3]

Density 1.18 g/mL at 25°C [13]

Melting Range 25°C to 40°C [3]

Boiling Point > 315°C at 760 mm Hg [3]

Vapor Pressure < 0.01 mm Hg at 100°C [3]

Refractive Index (n²⁰/D) 1.483 - 1.4864 [3][13]

Water Solubility
Practically insoluble /

Immiscible
[3][13]

Stability

May polymerize when exposed

to free radicals, light, or heat.

[3] Explosively unstable near

its boiling point.[13] Stabilized

with inhibitors like MEHQ.[3]
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Synthesis and Manufacturing
The industrial production of PETA is typically achieved through the direct esterification of

pentaerythritol with acrylic acid.[3][14] While specific manufacturing processes are often

proprietary, the general chemical reaction involves combining the two primary reactants in the

presence of an acid catalyst and polymerization inhibitors to prevent premature curing.
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Reactants
- Pentaerythritol

- Acrylic Acid
- Catalysts (e.g., p-TSA, H₂SO₄)

- Inhibitors (e.g., MEHQ)
- Solvent (e.g., Toluene)

Reaction VesselCharge Esterification Reaction
(e.g., 70-120°C, 4-7 hours)

Heat & Stir Purification CascadeCrude Product 1. Washing
(Water, NaOH, Na₂CO₃, NaCl solution)

2. Solvent Separation
(Distillation / Stripping)

3. Filtration
Final Product

Pentaerythritol Triacrylate
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1. Initiation

2. Propagation

3. Termination

UV Light / Energy Source

Photoinitiator (PI)

Absorption

Free Radicals (PI·)

Cleavage

PETA Monomer

Reacts with

R-(PETA)n·

Adds to ChainChain Reaction

R-(PETA)m·

Combination

Cross-linked Polymer Network
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Day 1: Induction

Inject PETA Emulsion
(Footpads & Nape of Neck)

Day 7: First Challenge

1 Week

Topical Application of PETA
(Shaved Flank)

Observe & Score Skin Reaction
(24, 48, 72 hrs)

Day 14: Second Challenge

1 Week

Topical Application of PETA
(Shaved Flank)

Observe & Score Skin Reaction
(24, 48, 72 hrs)

Evaluation of Sensitization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pentaerythritol triacrylate CAS number 3524-68-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422966#pentaerythritol-triacrylate-cas-number-
3524-68-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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